Cas no 2171670-44-1 (2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid)

• Product Name: 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid
• CAS No: 2171670-44-1
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 6172264
• PubChem ID: 165543116
• Update Time: 2025-10-30

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid
• EN300-1499225
• 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4,4,4-trifluorobutanoic acid
• 2171670-44-1

• Inchi： 1S/C25H27F3N2O5/c26-25(27,28)14-21(23(32)33)30-22(31)12-2-1-7-13-29-24(34)35-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21H,1-2,7,12-15H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DOTOXXFWZVKJKA-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(CCCCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid

Compound CAS No. 2171670-44-1: A Comprehensive Overview

The compound with CAS No. 2171670-44-1, known as 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluorobutanoic acid moiety with a hexanamido group substituted by a fluorenylmethoxycarbonyl (Fmoc) amino group. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests potential applications in advanced chemical synthesis and drug delivery systems.

Recent studies have highlighted the importance of trifluorobutanoic acid derivatives in the development of high-performance materials. The trifluorobutanoic acid moiety in this compound contributes to its enhanced stability and reactivity, making it a promising candidate for use in fluoropolymer synthesis and as a precursor for advanced pharmaceutical agents. The hexanamido chain further enhances the compound's versatility, allowing for potential applications in surfactants and biocompatible materials.

The synthesis of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various methodologies to optimize the synthesis of this compound, including the use of microwave-assisted reactions and catalytic systems to improve reaction efficiency. These advancements have significantly contributed to the scalability of the synthesis process, making it more accessible for industrial applications.

In terms of applications, this compound has shown great potential in the field of drug delivery. The Fmoc group can be selectively removed under specific conditions, enabling controlled release mechanisms in pharmaceutical formulations. Additionally, the trifluorobutanoic acid moiety imparts unique physicochemical properties that enhance drug solubility and bioavailability. Recent studies have demonstrated its effectiveness as a carrier for hydrophobic drugs, particularly in the development of nanomedicine platforms.

The structural complexity of this compound also makes it an ideal candidate for use in advanced materials science. The combination of fluorinated groups and amide linkages provides excellent thermal stability and mechanical properties, which are highly desirable in high-performance polymers and composites. Researchers have investigated its use as a building block for polymeric materials with tailored functionalities, such as self-healing properties and stimuli-responsive behavior.

From an environmental perspective, the development of efficient synthetic routes for 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid has been driven by the need to minimize waste and reduce energy consumption. Green chemistry principles have been integrated into its synthesis to ensure sustainability. For instance, the use of biodegradable solvents and recyclable catalysts has significantly reduced the environmental footprint associated with its production.

In conclusion, CAS No. 2171670-44-1 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in the future of chemical innovation. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow exponentially.